Cas no 2470436-97-4 (5-Methyl-1,2-dihydropyrrole-5-carboxylic acid;hydrochloride)

• Product Name: 5-Methyl-1,2-dihydropyrrole-5-carboxylic acid;hydrochloride
• CAS No: 2470436-97-4
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• CID: 6464119
• PubChem ID: 155819897
• Update Time: 2025-10-28

5-Methyl-1,2-dihydropyrrole-5-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27105982
• AT31830
• 2470436-97-4
• 5-Methyl-1,2-dihydropyrrole-5-carboxylic acid;hydrochloride
• 2-METHYL-2,5-DIHYDRO-1H-PYRROLE-2-CARBOXYLIC ACID HCL
• 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride

• Inchi： 1S/C6H9NO2.ClH/c1-6(5(8)9)3-2-4-7-6;/h2-3,7H,4H2,1H3,(H,8,9);1H
• InChI Key： BRXILXBQDXKHPJ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(C)C=CCN1)=O

Computed Properties

• Exact Mass: 163.0400063g/mol
• Monoisotopic Mass: 163.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 5-Methyl-1,2-dihydropyrrole-5-carboxylic acid;hydrochloride

Comprehensive Overview of 5-Methyl-1,2-dihydropyrrole-5-carboxylic acid hydrochloride (CAS No. 2470436-97-4)

5-Methyl-1,2-dihydropyrrole-5-carboxylic acid hydrochloride (CAS No. 2470436-97-4) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its pyrrole ring structure and carboxylic acid functionality, has garnered attention for its unique chemical properties and applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel small-molecule inhibitors and bioactive intermediates. The hydrochloride salt form enhances its solubility, making it a versatile candidate for in vitro and in vivo studies.

The growing interest in heterocyclic compounds like 5-Methyl-1,2-dihydropyrrole-5-carboxylic acid hydrochloride stems from their prevalence in natural products and pharmaceuticals. Recent trends in medicinal chemistry highlight the importance of such scaffolds in designing targeted therapies for diseases like cancer and metabolic disorders. With the rise of AI-driven drug discovery, compounds like this are being screened for their potential to interact with biological targets, such as enzymes and receptors. This aligns with the increasing demand for high-purity research chemicals that can accelerate preclinical development.

From a synthetic perspective, 5-Methyl-1,2-dihydropyrrole-5-carboxylic acid hydrochloride offers a valuable building block for organic synthesis. Its pyrrole core is a common motif in agrochemicals and pharmaceuticals, making it a focal point for structure-activity relationship (SAR) studies. The compound's stability under physiological conditions further underscores its utility in drug formulation. As the pharmaceutical industry shifts toward personalized medicine, the demand for tailored chemical intermediates like this is expected to rise.

In the context of green chemistry, researchers are also investigating sustainable methods to synthesize 5-Methyl-1,2-dihydropyrrole-5-carboxylic acid hydrochloride. Innovations in catalytic processes and solvent-free reactions aim to reduce environmental impact while maintaining high yields. This aligns with global initiatives to promote eco-friendly manufacturing in the chemical industry. Additionally, the compound's compatibility with high-throughput screening platforms makes it a candidate for automated synthesis workflows.

For laboratories and research institutions, sourcing high-quality 5-Methyl-1,2-dihydropyrrole-5-carboxylic acid hydrochloride (CAS No. 2470436-97-4) is critical. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing drug discovery and material science.